Cas no 52567-96-1 (6-Octen-1-yn-3-ol,3,6,7-trimethyl-)
52567-96-1 structure
Product Name:6-Octen-1-yn-3-ol,3,6,7-trimethyl-
CAS No:52567-96-1
MF:C11H18O
MW:166.260023593903
CID:371627
PubChem ID:103660
Update Time:2025-04-19
6-Octen-1-yn-3-ol,3,6,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Octen-1-yn-3-ol,3,6,7-trimethyl-
- 3,6,7-trimethyloct-6-en-1-yn-3-ol
- 6-Octen-1-yn-3-ol,3,6,7-trimethyl
- EINECS 258-011-3
- DTXSID60966996
- SCHEMBL11444139
- 3,6,7-trimethyl-6-octen-1-in-3-ol
- UOQFIGQMCWDDKX-UHFFFAOYSA-N
- NS00002791
- EC 258-011-3
- 52567-96-1
-
- Inchi： 1S/C11H18O/c1-6-11(5,12)8-7-10(4)9(2)3/h1,12H,7-8H2,2-5H3
- InChI Key： UOQFIGQMCWDDKX-UHFFFAOYSA-N
- SMILES： OC(C#C)(C)CC/C(/C)=C(\C)/C
Computed Properties
- Exact Mass: 166.13600
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.50710
6-Octen-1-yn-3-ol,3,6,7-trimethyl- Customs Data
- HS CODE：2905290000
- Customs Data：
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
6-Octen-1-yn-3-ol,3,6,7-trimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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